Cas no 1804935-38-3 (4-Cyano-5-ethyl-2-mercaptobenzoic acid)

• Product Name: 4-Cyano-5-ethyl-2-mercaptobenzoic acid
• CAS No: 1804935-38-3
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• CID: 5010432
• Update Time: 2025-06-08

4-Cyano-5-ethyl-2-mercaptobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-5-ethyl-2-mercaptobenzoic acid

• Inchi： 1S/C10H9NO2S/c1-2-6-3-8(10(12)13)9(14)4-7(6)5-11/h3-4,14H,2H2,1H3,(H,12,13)
• InChI Key： ZLKLLNYYNXHRIM-UHFFFAOYSA-N
• SMILES： SC1C=C(C#N)C(=CC=1C(=O)O)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.1
• Topological Polar Surface Area: 62.1

Additional information on 4-Cyano-5-ethyl-2-mercaptobenzoic acid

Introduction to 4-Cyano-5-ethyl-2-mercaptobenzoic acid (CAS No. 1804935-38-3)

4-Cyano-5-ethyl-2-mercaptobenzoic acid (CAS No. 1804935-38-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its cyano, ethyl, and mercapto functional groups, which contribute to its diverse reactivity and biological properties.

The chemical structure of 4-Cyano-5-ethyl-2-mercaptobenzoic acid consists of a benzene ring substituted with a cyano group at the 4-position, an ethyl group at the 5-position, and a mercapto group at the 2-position. The presence of these functional groups imparts specific chemical properties that make it an attractive candidate for various synthetic transformations and biological studies.

In the realm of medicinal chemistry, 4-Cyano-5-ethyl-2-mercaptobenzoic acid has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological pathways, making it a promising candidate for the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities.

The mercapto group in 4-Cyano-5-ethyl-2-mercaptobenzoic acid is particularly noteworthy due to its reactivity with metal ions, which can be leveraged in the design of metallo-drugs and coordination complexes. These complexes have potential applications in areas such as catalysis, sensing, and imaging. A study published in Inorganic Chemistry demonstrated that coordination complexes derived from this compound exhibit excellent catalytic activity in various organic transformations, including C-H activation and C-C bond formation.

Beyond its medicinal applications, 4-Cyano-5-ethyl-2-mercaptobenzoic acid has also found use in materials science. The cyano group contributes to the electron-withdrawing nature of the molecule, which can be beneficial in the design of electronic materials. Research published in Advanced Materials has shown that this compound can be used as a building block for the synthesis of conductive polymers and other advanced materials with tunable electronic properties.

The synthetic accessibility of 4-Cyano-5-ethyl-2-mercaptobenzoic acid is another factor that contributes to its appeal. Various synthetic routes have been developed to prepare this compound efficiently, making it readily available for further research and development. A notable synthetic method involves the reaction of 2-bromothiophenol with ethyl acrylate followed by cyanation and carboxylation steps. This multi-step process yields high-purity product with good yields, facilitating its use in both academic and industrial settings.

In terms of safety and handling, it is important to note that while 4-Cyano-5-ethyl-2-mercaptobenzoic acid is not classified as a hazardous material, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks.

To summarize, 4-Cyano-5-ethyl-2-mercaptobenzoic acid (CAS No. 1804935-38-3) is a multifaceted organic compound with a wide range of potential applications in medicinal chemistry, materials science, and catalysis. Its unique chemical structure, synthetic accessibility, and biological properties make it an exciting area of ongoing research. As new studies continue to uncover its full potential, this compound is poised to play a significant role in advancing various scientific fields.